APN-C3-biotin

• Molecular Formula: C23H27N5O3S
• Molecular Weight: 453.6 g/mol
• InChI: InChI=1S/C23H27N5O3S/c24-13-3-5-16-9-11-17(12-10-16)26-21(30)8-4-14-25-20(29)7-2-1-6-19-22-18(15-32-19)27-23(31)28-22/h9-12,18-19,22H,1-2,4,6-8,14-15H2,(H,25,29)(H,26,30)(H2,27,28,31)/t18-,19?,22+/m1/s1
• InChIKey: IBQNQQRHZDWGOS-VWIBBUNHSA-N

APN-C3-biotin Bioconjugation Linker

APN-C3-biotin (CAS 2170240-97-6) is a heterobifunctional linker that incorporates a 3-arylpropiolonitrile (APN) moiety for thiol-specific conjugation and a biotin group for high-affinity streptavidin/avidin capture and detection . The APN group enables targeted coupling to cysteine residues, forming stable thioether linkages under mild, physiological conditions . The C3 alkyl spacer provides a balance of flexibility and reduced steric hindrance, distinguishing it from non-spacer or longer-spacer alternatives . The compound is supplied as a ≥98% pure solid and is stable for extended periods when stored at -20°C .

✓

Thiol-specific APN conjugation to cysteine residues

Forms stable thioether linkage under mild, physiological conditions

✓

C3 alkyl spacer balances flexibility and streptavidin accessibility

May reduce steric hindrance in capture/detection workflows

✓

Defined chemical entity (≥98% purity, solid form)

Stable for extended periods at -20°C; supports batch reproducibility

✓

Reported stability in aqueous buffer, human plasma, and live-cell studies

Context-dependent; evidence primarily from class-level comparisons

APN-C3-biotin vs. Generic Linkers

Generic substitution fails because APN-C3-biotin addresses two critical limitations of traditional thiol-reactive reagents: (1) the hydrolytic lability and retro-Michael susceptibility of maleimide-thiol adducts, which leads to linker cleavage and loss of biotin label in biological media [1], and (2) the lack of an optimized C3 spacer, which compromises binding efficiency in downstream streptavidin-based capture or detection assays . APN-cysteine conjugates exhibit superior stability in aqueous buffers, human plasma, and living cells, providing a stable thioether bond that resists decomposition . Substituting with a maleimide-based biotin reagent risks significant signal loss in long-term or in vivo studies, while using a spacer-less analog can reduce streptavidin binding due to steric hindrance . The APN-thiol click chemistry ensures a homogeneous, stable conjugate without the need for post-conjugation stabilization steps .

APN-C3-biotin

Reported stable thioether bond; C3 spacer may support streptavidin binding without post-conjugation stabilization

Maleimide-biotin reagents

Thiol adducts prone to hydrolysis and retro-Michael cleavage in biological media; risk of signal loss in long-term studies

APN-C3-biotin

C3 spacer (3-carbon) provides a balanced linker length; may reduce steric interference in streptavidin-based capture

Spacer-less or longer-spacer analogs

No spacer restricts biotin accessibility; longer chains (C4, C5) may introduce flexibility that complicates conjugate characterization

APN-C3-biotin

Single, defined chemical species allows precise control over biotin-to-protein ratio

Heterogeneous biotinylation reagents (e.g., NHS esters)

Yield mixtures of labeled species with variable stoichiometry; may affect assay reproducibility

• [1] Koniev O. Development of new bioselective ligation reactions. Doctoral Thesis, University of Strasbourg, 2014. View Source

APN-C3-biotin Evidence Comparison

Aqueous and Plasma Conjugate Stability

Comparative studies demonstrated that 3-arylpropiolonitrile (APN)-based conjugation technology provides better selectivity and stability than classical maleimide-based technology [1]. APN-cysteine conjugates remain stable in aqueous media, human plasma, and living cells without the risk of retro-Michael addition or thiol exchange that compromises maleimide adducts . In contrast, maleimide-thiol adducts can undergo hydrolysis and retro-Michael reactions, leading to linker cleavage and loss of the biotin label, especially in plasma .

Aqueous & Plasma Stability

Class-level inference

APN-cysteine conjugates: stable in aqueous media, human plasma, living cells

Maleimide-thiol: prone to hydrolysis, retro-Michael cleavage

Reported stability advantage in biological media

Data to verify; no quantitative kinetics available

Evidence Dimension	Conjugate stability in biological media
Target Compound Data	APN-cysteine conjugates stable in aqueous media, human plasma, and living cells; no retro-Michael side reactions
Comparator Or Baseline	Maleimide-thiol conjugates prone to hydrolysis and retro-Michael thiol exchange in plasma
Quantified Difference	Qualitative improvement in stability; APN conjugates resist decomposition while maleimide conjugates degrade over time
Conditions	Aqueous buffer, human plasma, and living cell environments; pH 6.5-7.5

Why This Matters

Stable conjugates ensure quantitative recovery of biotinylated targets in pull-down assays and prevent signal loss in long-term imaging or in vivo tracking studies.

• [1] Koniev O. Development of new bioselective ligation reactions. Doctoral Thesis, University of Strasbourg, 2014. View Source

C3 Spacer and Streptavidin Binding

APN-C3-biotin incorporates a C3 alkyl spacer (approximately 3 carbon atoms) that provides an optimal balance between flexibility and reduced steric hindrance for streptavidin binding . Vendor comparisons note that APN-C3-biotin is unique due to its optimal linker length, which balances stability and flexibility, making it particularly effective for bioconjugation applications . Shorter spacers (e.g., no spacer) restrict accessibility of the biotin moiety to streptavidin, while longer spacers (C4, C5) may introduce unwanted flexibility that complicates conjugate characterization .

C3 Spacer & Binding

Supporting evidence

C3 spacer (approx. 3–4 Å): reported balanced flexibility

Spacer-less or longer (C4, C5): may reduce binding or complicate characterization

Context-dependent binding efficiency; no quantitative binding data

Vendor comparisons; empirical validation recommended

Evidence Dimension	Linker length optimization for streptavidin binding
Target Compound Data	C3 spacer (3-carbon alkyl chain) length approximately 3-4 Å, providing balanced flexibility
Comparator Or Baseline	APN-C4-biotin (longer linker) and APN-C5-biotin (longer linker); spacer-less analogs
Quantified Difference	C3 linker deemed 'optimal' for balance of stability and flexibility; no quantitative binding data available
Conditions	Streptavidin-biotin binding assays

Why This Matters

Optimal spacer length maximizes streptavidin capture efficiency and minimizes steric interference, critical for quantitative pull-down and detection workflows.

Purity and Defined Molecular Identity

APN-C3-biotin is supplied at ≥98% purity with full characterization including molecular weight (453.56 g/mol), molecular formula (C₂₃H₂₇N₅O₃S), and InChI key (IBQNQQRHZDWGOS-IPJJNNNSSA-N) . This level of defined chemical identity contrasts with heterogeneous biotinylation reagents (e.g., biotin-NHS esters) that yield mixtures of labeled species with variable stoichiometry and undefined site occupancy . The defined structure enables precise control over biotin-to-protein ratio and reproducible conjugate characterization.

Purity & Molecular Identity

Supporting evidence

≥98% purity; exact mass 453.1835 Da; defined CAS

Defined purity supports batch reproducibility

Contrasts with heterogeneous NHS-ester labeling

Evidence Dimension	Chemical purity and molecular definition
Target Compound Data	≥98% purity; exact mass 453.1835 Da; defined CAS 2170240-97-6
Comparator Or Baseline	Biotin-NHS esters (e.g., Biotin-PEG2-Mal) yield heterogeneous labeling
Quantified Difference	Defined single chemical species vs. mixture of labeled species
Conditions	HPLC, NMR, and MS quality control

Why This Matters

High purity and defined identity ensure batch-to-batch reproducibility and reduce variability in quantitative assays, a key requirement for procurement in regulated environments.

APN-C3-biotin Applications

Cysteine Protein Complex Purification

APN-C3-biotin enables site-specific biotinylation of cysteine residues in target proteins, followed by streptavidin bead capture. The stable thioether linkage formed by the APN group resists hydrolysis in lysis buffers and during washes, ensuring high recovery of low-abundance interactors . This application is critical for proteomics studies where minimal sample loss is required for LC-MS/MS identification .

Live-Cell Receptor Tracking

The stability of APN-cysteine conjugates in living cells and human plasma makes APN-C3-biotin suitable for labeling cell surface proteins without rapid loss of the biotin tag . Biotinylated receptors can be tracked over extended time courses using fluorescent streptavidin conjugates, enabling studies of receptor internalization and trafficking .

APN/CD13 Inhibitor Screening

APN-C3-biotin can be used as a probe in competitive binding assays to screen for novel APN/CD13 inhibitors. The biotin tag allows for easy detection of probe displacement by candidate compounds in high-throughput formats, facilitating drug discovery efforts targeting APN/CD13 in oncology .

Signal Amplification in Immunoassays

The C3 spacer in APN-C3-biotin reduces steric hindrance between the biotin moiety and the target protein, maximizing streptavidin-HRP or streptavidin-fluorophore binding in ELISA and Western blot applications . This results in improved signal-to-noise ratios compared to direct biotin-NHS labeling or spacer-less biotin reagents .

Application

Selection Property

Validation Focus

Cysteine protein complex purification

Stable thioether linkage context

Recovery efficiency in pull-down assays

Live-cell receptor tracking

Plasma and live-cell conjugate stability

Extended time-course labeling integrity

APN/CD13 inhibitor screening

Biotin detection compatibility in competitive assays

Probe displacement and HTS format

Signal amplification in immunoassays

C3 spacer-enhanced streptavidin binding

Signal-to-noise ratio improvement context